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Compound of Interest

Compound Name: MF-094

Cat. No.: B609010 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
MF-094 is a potent and selective small molecule inhibitor of Ubiquitin-Specific Protease 30

(USP30), a deubiquitinating enzyme located on the outer mitochondrial membrane.[1][2] By

inhibiting USP30, MF-094 prevents the removal of ubiquitin chains from mitochondrial proteins,

leading to an increase in protein ubiquitination and the subsequent acceleration of mitophagy,

the selective degradation of damaged mitochondria.[1][3] This mechanism of action makes MF-
094 a valuable research tool for studying cellular quality control pathways, neurodegenerative

diseases, and certain cancers.[2][4][5][6] Proper preparation of stock solutions is critical for

obtaining accurate and reproducible experimental results. Dimethyl sulfoxide (DMSO) is the

recommended solvent for preparing MF-094 stock solutions due to its high solubilizing capacity

for this compound.[7][8][9]

Data Presentation
The following table summarizes the key quantitative data for MF-094, essential for accurate

stock solution preparation and experimental design.
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Property Value References

Molecular Formula C₃₀H₃₇N₃O₄S [7]

Molecular Weight 535.70 g/mol [7][8]

CAS Number 2241025-68-1 [1][7]

IC₅₀ for USP30 120 nM [1][9]

Solubility in DMSO ≥ 90 mg/mL [7][9][10]

Appearance White to off-white solid [10]

Storage of Powder -20°C for up to 3 years [1][8][10]

Storage of DMSO Stock
-80°C for up to 2 years; -20°C

for up to 1 year
[1]

Experimental Protocols
Materials and Equipment

MF-094 powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Sonicator (optional, for aiding dissolution)

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves
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Protocol 1: Preparation of a 10 mM MF-094 Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution, a commonly used

concentration for in vitro studies.

1. Calculation of Required Mass: To prepare a desired volume of a 10 mM stock solution, use

the following formula:

Mass (mg) = 10 mmol/L * Volume (L) * 535.70 g/mol * 1000 mg/g

For example, to prepare 1 mL (0.001 L) of a 10 mM stock solution: Mass (mg) = 10 * 0.001 *

535.70 = 5.357 mg

2. Weighing the Compound:

Before opening, bring the vial of MF-094 powder to room temperature to prevent

condensation.

Carefully weigh out the calculated mass of MF-094 using an analytical balance and transfer

it to a sterile vial.

3. Dissolution in DMSO:

Add the desired volume of fresh, anhydrous DMSO to the vial containing the MF-094
powder. It is crucial to use newly opened DMSO as it is hygroscopic, and absorbed water

can impact solubility.[1]

Tightly cap the vial and vortex thoroughly for 1-2 minutes until the powder is completely

dissolved. A clear solution should be obtained.

If dissolution is slow, brief sonication in a water bath can be used to facilitate the process.[10]

4. Storage and Handling:

For long-term storage, aliquot the stock solution into single-use volumes to minimize freeze-

thaw cycles.
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Store the aliquots at -80°C for up to two years or at -20°C for up to one year.[1]

When preparing working solutions for cell culture, the final concentration of DMSO should be

kept low (typically ≤ 0.1%) to avoid cytotoxicity. Always include a vehicle control (DMSO

alone) in your experiments.

Visualization of Workflow and Signaling Pathway
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Experimental Workflow: MF-094 Stock Solution Preparation

Start: Obtain MF-094 Powder & Anhydrous DMSO

1. Calculate Required Mass
(e.g., 5.357 mg for 1 mL of 10 mM)

2. Weigh MF-094 Powder

3. Add Anhydrous DMSO

4. Vortex/Sonicate to Dissolve

5. Aliquot into Single-Use Vials

6. Store at -80°C or -20°C

End: Ready for Experimental Use
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Simplified Signaling Pathway of MF-094 Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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